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Compound of Interest

Compound Name: 3-O-Methyl-D-glucose-13C

Cat. No.: B12399043 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for 3-O-Methyl-D-glucose-13C, a stable isotope-labeled compound.

While not classified as a hazardous substance, its toxicological properties have not been fully

investigated, necessitating adherence to standard laboratory safety protocols.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure. The

following table summarizes the recommended PPE for handling 3-O-Methyl-D-glucose-13C.
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PPE Category Item Specifications & Use

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. For tasks

with a higher risk of exposure,

consider double-gloving.

Change gloves immediately if

contaminated.[1][2]

Eye Protection
Safety Glasses with Side

Shields

Minimum requirement for

working with or around the

material.[1][3] Must adhere to

ANSI Z87.1 standards.[1]

Face Protection Face Shield

Recommended in addition to

safety glasses when there is a

significant risk of splashing,

such as when preparing

solutions.[1][3][4]

Body Protection Laboratory Coat

A full-length lab coat is

required to protect skin and

clothing from potential

splashes.[1][3]

Foot Protection Closed-Toe Shoes
Required to prevent injury from

spills or dropped items.[1]

Respiratory Protection Dust Mask or Respirator

Required when handling the

solid form if dust is generated

and adequate ventilation is not

available.[1][5]

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is critical for minimizing risk and ensuring experimental integrity.

1. Pre-Handling Preparations:
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Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the

entire experimental procedure.

Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh

boats), and labeled waste containers are readily accessible.[1]

2. Handling the Solid Compound:

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: Carefully weigh the desired amount of 3-O-Methyl-D-glucose-13C in a well-

ventilated area or under a chemical fume hood to minimize potential dust inhalation.[6]

Handle the powder gently to avoid creating dust.[1][6]

3. Solution Preparation:

Dissolving: When preparing solutions, slowly add the solvent to the weighed compound to

prevent splashing.[6]

Storage: Store the compound in a tightly sealed container at room temperature, protected

from light and moisture.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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